
3-Chloro-6-fluoro-2-iodobenzaldehyde CAS
number and identifiers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-Chloro-6-fluoro-2-

iodobenzaldehyde

CAS No.: 2288709-99-7

Cat. No.: B2487826

Get Quote

An In-depth Technical Guide to Halogenated Benzaldehydes: Focus on 3-Chloro-6-fluoro-2-
iodobenzaldehyde and Structurally Related Intermediates

Executive Summary: This guide provides a detailed technical overview of 3-Chloro-6-fluoro-2-
iodobenzaldehyde and its structurally related analogs, a class of halogenated aromatic

aldehydes critical to modern medicinal chemistry and materials science. While a specific CAS

number for 3-Chloro-6-fluoro-2-iodobenzaldehyde is not readily found in public databases,

this document synthesizes information on closely related, commercially available compounds to

provide researchers, scientists, and drug development professionals with a comprehensive

understanding of the synthesis, characterization, application, and safe handling of this

important class of chemical building blocks. The principles and protocols discussed herein are

directly applicable to the strategic use of these intermediates in complex synthetic workflows.

Chemical Identity and Core Identifiers
A precise, publicly registered CAS number for "3-Chloro-6-fluoro-2-iodobenzaldehyde" was

not identified during a comprehensive search of chemical databases. This suggests the
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compound may be a novel entity, a highly specialized intermediate not in general commercial

catalogs, or that the nomenclature may have slight variations. However, several structurally

similar and functionally equivalent halogenated benzaldehydes are well-documented and serve

as excellent reference points. The identifiers for these key analogs are summarized below.

Table 1: Core Identifiers of Key Halogenated Benzaldehyde Analogs

Identifier
3-Chloro-2-fluoro-5-

iodobenzaldehyde

3-Chloro-2-

iodobenzaldehyde

2-Chloro-6-

fluorobenzaldehyde

CAS Number 2304494-65-1[1] 469912-65-0[2] 387-45-1[3]

IUPAC Name
3-chloro-2-fluoro-5-

iodobenzaldehyde[1]

3-chloro-2-

iodobenzaldehyde[2]

2-Chloro-6-

fluorobenzaldehyde[3]

Molecular Formula C₇H₃ClFIO[1] C₇H₄ClIO[2] C₇H₄ClFO[3]

Molecular Weight 284.45 g/mol [1] 266.46 g/mol [2] 158.56 g/mol [3]

Canonical SMILES
O=CC1=CC(I)=CC(Cl)

=C1F[1]

C1=CC(=C(C(=C1)Cl)

I)C=O[2]

C1=CC(=C(C(=C1)Cl)

C=O)F[3]

InChIKey
NOJXYMYXUGGKCM

-UHFFFAOYSA-N[1]

QCASBRFHVKFMIE-

UHFFFAOYSA-N[2]

OACPOWYLLGHGC

R-UHFFFAOYSA-N[3]

PubChem CID Not Found 86592640[2] 67847[3]

The Strategic Role of Halogenation in Drug
Discovery
Halogenated organic compounds, particularly those containing chlorine and fluorine, are

foundational in pharmaceutical development. The inclusion of these atoms into a molecular

scaffold can profoundly alter its physicochemical and biological properties.

Chlorine: The presence of a chloro- group can enhance metabolic stability and membrane

permeability. It is a common feature in many FDA-approved drugs.[4]

Fluorine: The introduction of fluorine, one of the most significant strategies in modern

medicinal chemistry, can dramatically improve metabolic stability, binding affinity to target
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proteins, and lipophilicity.[5][6] This is due to the high electronegativity and small size of the

fluorine atom, and the strength of the carbon-fluorine bond.[6]

Iodine: The iodo- group is a versatile synthetic handle. It is an excellent leaving group in

cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the facile introduction

of molecular complexity.

The subject aldehyde, with its combination of chloro-, fluoro-, and iodo- substituents,

represents a highly valuable and synthetically versatile building block, pre-configured for

subsequent elaboration into more complex drug candidates.

Synthesis and Characterization
General Synthetic Strategy
The synthesis of polysubstituted benzaldehydes typically involves a multi-step sequence

starting from a simpler, commercially available benzene derivative. A plausible, generalized

workflow for producing a compound like 3-Chloro-6-fluoro-2-iodobenzaldehyde would

involve sequential halogenation and formylation steps. The precise order of these reactions is

critical to achieving the desired regiochemistry, dictated by the directing effects of the existing

substituents on the aromatic ring.

A key experimental consideration is the choice of iodinating agent and the careful control of

reaction conditions to prevent side reactions. The aldehyde functionality can be introduced via

various methods, such as the oxidation of a corresponding benzyl alcohol or toluene precursor.

[3]

Experimental Workflow: A Self-Validating Protocol
The following diagram outlines a conceptual workflow for the synthesis, purification, and

validation of a halogenated benzaldehyde. The inclusion of in-process controls and final

characterization ensures the protocol is self-validating, providing a high degree of confidence in

the final product's identity and purity.
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Synthesis & Workup

Purification

Characterization & QC

Starting Material
(e.g., Halogenated Toluene)

Multi-Step Synthesis
(e.g., Halogenation, Oxidation)

Aqueous Workup
& Solvent Extraction

Crude Product Isolation
(Evaporation)

Column Chromatography
(Silica Gel)

Transfer

Collect & Combine
Pure Fractions (TLC)

Purified Product
(Solvent Removal)

Structural Verification
(¹H, ¹³C, ¹⁹F NMR)

Analyze

Molecular Weight
Confirmation (Mass Spec)

Purity Assessment
(HPLC/UPLC, >98%)

Validated Intermediate
(Store under N₂ at 2-8°C)
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Derivative Classes

3-Cl, 6-F, 2-I-Benzaldehyde Aldehyde Group Iodo Group

Schiff Bases / Imines
 + R-NH₂

Fused Heterocycles
(e.g., Quinolines)

 + Condensation
Reagents

Bi-aryl Compounds

 + Suzuki / Sonogashira
Coupling

Benzyl Alcohols

 + Reduction (NaBH₄)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-6-fluoro-2-iodobenzaldehyde CAS number
and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2487826/docs#3-chloro-6-fluoro-2-
iodobenzaldehyde-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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